ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate

• IUPAC Name: ethyl 2-chloro-5-[5-[(E)-2-nitroethenyl]furan-2-yl]benzoate
• InChI: InChI=1S/C15H12ClNO5/c1-2-21-15(18)12-9-10(3-5-13(12)16)14-6-4-11(22-14)7-8-17(19)20/h3-9H,2H2,1H3/b8-7+
• InChI Key: WHKKVRBNPBHUIO-BQYQJAHWSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)C2=CC=C(O2)C=C[N+](=O)[O-])Cl
• Isomeric SMILES: CCOC(=O)C1=C(C=CC(=C1)C2=CC=C(O2)/C=C/[N+](=O)[O-])Cl
• Molecular Formula: C15H12ClNO5
• Molecular Weight: 321.71 g/mol

Description

Ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate is a compound that belongs to the family of organic compounds known as benzoates. It is a synthetic compound that has been widely studied for its potential applications in scientific research. In

Mechanism of Action

The mechanism of action of ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate involves the formation of a singlet oxygen species upon exposure to light. This singlet oxygen species can react with biomolecules such as lipids, proteins, and DNA, resulting in oxidative damage and cell death.
Biochemical and Physiological Effects:
Ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate has been shown to induce apoptosis in cancer cells through the generation of singlet oxygen species. It has also been shown to induce oxidative stress in cells, leading to the activation of stress response pathways.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate in lab experiments is its high selectivity for ROS detection. It has also been shown to have low cytotoxicity in vitro. However, one limitation is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

For research on ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate include the development of more efficient synthesis methods, the exploration of its potential as a photosensitizer in PDT, and the investigation of its potential in other biomedical applications such as imaging and drug delivery.

Synthesis Methods

The synthesis of ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate involves the reaction of 2-furancarboxylic acid with thionyl chloride to form 2-furancarbonyl chloride. This intermediate is then reacted with 2-nitrovinyl magnesium bromide to form 5-(2-nitrovinyl)-2-furancarboxylic acid. The final step involves the reaction of this intermediate with ethyl 2-chloro-5-hydroxybenzoate to form ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate.

Scientific Research Applications

Ethyl 2-chloro-5-[5-(2-nitrovinyl)-2-furyl]benzoate has been used in scientific research for its potential applications as a fluorescent probe for the detection of reactive oxygen species (ROS). It has also been studied for its potential as a photosensitizer in photodynamic therapy (PDT) for cancer treatment.